CP 141938
CP 141938
Brand Name:
Vulcanchem
CAS No.:
182822-62-4
VCID:
VC20800804
InChI:
InChI=1S/C21H29N3O3S/c1-24(28(3,25)26)18-11-12-20(27-2)17(14-18)15-23-19-10-7-13-22-21(19)16-8-5-4-6-9-16/h4-6,8-9,11-12,14,19,21-23H,7,10,13,15H2,1-3H3/t19-,21-/m0/s1
SMILES:
CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C
Molecular Formula:
C21H29N3O3S
Molecular Weight:
403.5 g/mol
CP 141938
CAS No.: 182822-62-4
Cat. No.: VC20800804
Molecular Formula: C21H29N3O3S
Molecular Weight: 403.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 182822-62-4 |
|---|---|
| Molecular Formula | C21H29N3O3S |
| Molecular Weight | 403.5 g/mol |
| IUPAC Name | N-[4-methoxy-3-[[[(2S,3S)-2-phenylpiperidin-3-yl]amino]methyl]phenyl]-N-methylmethanesulfonamide |
| Standard InChI | InChI=1S/C21H29N3O3S/c1-24(28(3,25)26)18-11-12-20(27-2)17(14-18)15-23-19-10-7-13-22-21(19)16-8-5-4-6-9-16/h4-6,8-9,11-12,14,19,21-23H,7,10,13,15H2,1-3H3/t19-,21-/m0/s1 |
| Standard InChI Key | GZLOIBNBDUHEFY-FPOVZHCZSA-N |
| Isomeric SMILES | CN(C1=CC(=C(C=C1)OC)CN[C@H]2CCCN[C@H]2C3=CC=CC=C3)S(=O)(=O)C |
| SMILES | CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C |
| Canonical SMILES | CN(C1=CC(=C(C=C1)OC)CNC2CCCNC2C3=CC=CC=C3)S(=O)(=O)C |
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